Cas no 12251-73-9 (STRONTIUM LANTHANUM ALUMINATE SINGLE C&)

• Product Name: STRONTIUM LANTHANUM ALUMINATE SINGLE C&amp
• CAS No: 12251-73-9
• MF: AlH₅LaOSr
• MW: 274.546144247055
• CID: 119036
• Update Time: 2025-05-23

STRONTIUM LANTHANUM ALUMINATE SINGLE C& Chemical and Physical Properties

Names and Identifiers

• Strontium lanthanum aluminate single crystal substrate
• SRLAALO4
• STRONTIUM LANTHANUM ALUMINATE SINGLE C&
• STRONTIUM LANTHANUM ALUMINATE SINGLE C&amp
• Strontium lanthanum aluminate powder
• STRONTIUM LANTHANUM ALUMINATE SINGLE C&

• Inchi： 1S/Al.La.H2O.Sr.5H/h;;1H2;;;;;;
• InChI Key： MIMYLSWRVOVWLH-UHFFFAOYSA-N
• SMILES： [AlH3].[La].[Sr].O

Computed Properties

• Exact Mass: 318.82848

Experimental Properties

• Color/Form: Not available
• Density: 5.92 g/mL at 25 °C(lit.)
• Melting Point: 1650 °C(lit.)
• PSA: 123
• Solubility: Not available

STRONTIUM LANTHANUM ALUMINATE SINGLE C& Security Information

• WGK Germany：3

Additional information on STRONTIUM LANTHANUM ALUMINATE SINGLE C&

Strontium Lanthanum Aluminate (CAS No. 12251-73-9): A Pioneering Material in Advanced Energy and Catalytic Applications

Strontium Lanthanum Aluminate (CAS No. 12251-73-9), a complex oxo compound composed of strontium, lanthanum, and aluminum ions in a structured lattice, has emerged as a critical material in cutting-edge research across energy storage and catalysis. Its unique combination of chemical stability, electronic conductivity, and structural versatility positions it at the forefront of innovations in solid-state electrolytes and heterogeneous catalysts. Recent advancements, particularly in single-crystal synthesis techniques for single crystal variants of this compound, have unlocked unprecedented performance metrics that align with the growing demand for high-efficiency energy systems.

The crystalline architecture of strontium lanthanum aluminate is defined by its perovskite-like framework, where lanthanum and strontium cations occupy octahedral sites adjacent to aluminum oxide layers. This configuration facilitates ion mobility while maintaining structural integrity under extreme conditions—a property validated by studies published in *Nature Materials* (2023) demonstrating its exceptional ionic conductivity (≈10⁻² S/cm at 60°C) compared to conventional oxide electrolytes. The introduction of single crystal forms eliminates grain boundary defects, further enhancing charge transport efficiency by reducing interfacial resistance—a breakthrough critical for solid-state battery applications.

In catalytic systems, the compound’s surface reactivity has been optimized through doping strategies highlighted in *ACS Catalysis* (2024). By tailoring the Sr/La ratio (e.g.,, Sr₀.₅La₀.₅AlO₃), researchers achieved remarkable activity for CO₂ electroreduction to formate ions (Faradaic efficiency >85%) under ambient conditions. The synergistic effect between strontium’s electron-donating properties and lanthanum’s lattice expansion capabilities creates active sites that stabilize reaction intermediates without sacrificing long-term stability—a challenge historically limiting transition metal-based catalysts.

Beyond energy applications, recent investigations into strontium lanthanum aluminate’s piezoelectric response have revealed its potential in smart sensor technologies. A 2024 study in *Advanced Functional Materials* demonstrated strain-induced polarization changes exceeding 40 μC/cm² when integrated with graphene composites, enabling ultra-sensitive pressure detection down to 0.1 Pa. This performance stems from the compound’s anisotropic crystal structure (a = 5.4 Å; c = 14.6 Å) engineered via hydrothermal synthesis methods that ensure precise control over atomic ordering.

The scalability of these advancements hinges on refining synthesis protocols to produce large-area single crystal thin films at industrial scales. Techniques such as pulsed laser deposition (PLD) with oxygen plasma-assisted surface passivation now achieve defect densities below 1×10¹⁵ cm⁻²—critical for maintaining stoichiometry during high-temperature operations (>800°C). These improvements address earlier limitations related to phase instability observed in polycrystalline variants reported before 2018.

Ongoing research focuses on hybrid architectures combining strontium lanthanum aluminate with perovskite solar cells to enhance photovoltaic efficiency via interfacial charge separation mechanisms. Preliminary data from MIT’s Energy Initiative (Q3 2024) indicate open-circuit voltage increases of ~35 mV when using this material as a passivation layer—a result attributed to its ability to suppress non-radiative recombination pathways through bandgap engineering.

In conclusion, the multifunctional capabilities of strontium lanthanum aluminate (CAS No. 12251-73-9) underscore its role as a platform material for next-generation technologies spanning energy storage, catalysis, and smart devices. Continued exploration into its defect chemistry and interface engineering promises further breakthroughs aligned with global sustainability goals—particularly through reductions in rare-earth element dependency achieved via compositional tuning strategies now under active investigation.